1-Tridecene
1-Tridecene
1-Tridecene is an acyclic olefin.
, also known as tridecene, belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds. Thus, is considered to be a hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in feces. Within the cell, is primarily located in the membrane (predicted from logP). Outside of the human body, can be found in fats and oils, fruits, milk and milk products, and nuts. This makes a potential biomarker for the consumption of these food products.
Watery colorless liquid with a mild pleasant odor. Less dense than water and insoluble in water. Hence floats on water. (USCG, 1999)
, also known as tridecene, belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds. Thus, is considered to be a hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in feces. Within the cell, is primarily located in the membrane (predicted from logP). Outside of the human body, can be found in fats and oils, fruits, milk and milk products, and nuts. This makes a potential biomarker for the consumption of these food products.
Watery colorless liquid with a mild pleasant odor. Less dense than water and insoluble in water. Hence floats on water. (USCG, 1999)
Brand Name:
Vulcanchem
CAS No.:
2437-56-1
VCID:
VC0165156
InChI:
InChI=1S/C13H26/c1-3-5-7-9-11-13-12-10-8-6-4-2/h3H,1,4-13H2,2H3
SMILES:
CCCCCCCCCCCC=C
Molecular Formula:
C13H26
Molecular Weight:
182.35 g/mol
1-Tridecene
CAS No.: 2437-56-1
Reference Standards
VCID: VC0165156
Molecular Formula: C13H26
Molecular Weight: 182.35 g/mol
| CAS No. | 2437-56-1 |
|---|---|
| Product Name | 1-Tridecene |
| Molecular Formula | C13H26 |
| Molecular Weight | 182.35 g/mol |
| IUPAC Name | tridec-1-ene |
| Standard InChI | InChI=1S/C13H26/c1-3-5-7-9-11-13-12-10-8-6-4-2/h3H,1,4-13H2,2H3 |
| Standard InChIKey | VQOXUMQBYILCKR-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCC=C |
| Canonical SMILES | CCCCCCCCCCCC=C |
| Boiling Point | 451 °F at 760 mm Hg (USCG, 1999) 232.8 °C 232.8 °C @ 760 MM HG mm Hg |
| Colorform | COLORLESS, WATERY LIQUID |
| Density | 0.765 at 68 °F (USCG, 1999) 0.7658 @ 20 °C |
| Flash Point | 175 °F (approx.) (USCG, 1999) Approx 175 °F |
| Melting Point | -11 °F (USCG, 1999) -13.0 °C -13 °C -13°C |
| Physical Description | Watery colorless liquid with a mild pleasant odor. Less dense than water and insoluble in water. Hence floats on water. (USCG, 1999) Liquid |
| Description | 1-Tridecene is an acyclic olefin. , also known as tridecene, belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds. Thus, is considered to be a hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in feces. Within the cell, is primarily located in the membrane (predicted from logP). Outside of the human body, can be found in fats and oils, fruits, milk and milk products, and nuts. This makes a potential biomarker for the consumption of these food products. Watery colorless liquid with a mild pleasant odor. Less dense than water and insoluble in water. Hence floats on water. (USCG, 1999) |
| Solubility | Insol in water; sol in benzene; very sol in ethanol and in ether In water, 3.67X10-2 mg/L @ 25 °C /Estimated/ |
| Synonyms | 1-tridecene n-tridec-1-ene tridecene |
| Vapor Pressure | 0.06 mmHg 6.38X10-2 mm Hg @ 25 °C /Extrapolated/ |
| PubChem Compound | 17095 |
| Last Modified | Nov 11 2021 |
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